Cas no 2411248-02-5 (N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride)

• Product Name: N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride
• CAS No: 2411248-02-5
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 6221371
• PubChem ID: 146049589
• Update Time: 2025-05-24

N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7544784
• N,N-Dimethyl-4-piperazin-1-ylaniline;hydrochloride
• 2411248-02-5
• N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride

• Inchi： 1S/C12H19N3.ClH/c1-14(2)11-3-5-12(6-4-11)15-9-7-13-8-10-15;/h3-6,13H,7-10H2,1-2H3;1H
• InChI Key： JRQREXUWEMZOTJ-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC(=CC=2)N(C)C)CCNCC1

Computed Properties

• Exact Mass: 241.1345753g/mol
• Monoisotopic Mass: 241.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride

N,N-Dimethyl-4-(Piperazin-1-Yl)Aniline Hydrochloride: A Comprehensive Overview

N,N-Dimethyl-4-(piperazin-1-yl)aniline hydrochloride, also known by its CAS registry number CAS No. 2411248-02-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of aniline, featuring a piperazine ring and two methyl groups attached to the nitrogen atoms. The hydrochloride salt form indicates that it exists as a zwitterionic structure, which is common for compounds with basic nitrogen functionalities.

The structural characteristics of N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride make it a versatile molecule with potential applications in drug design and synthesis. Piperazine rings are known for their ability to form hydrogen bonds and their flexibility, which can enhance bioavailability and target binding affinity in pharmaceutical compounds. Recent studies have highlighted the importance of such structural features in the development of novel therapeutics targeting various diseases, including neurodegenerative disorders and cancer.

One of the key areas of research involving this compound is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules. For instance, modifications to the piperazine ring or the aniline moiety can lead to compounds with enhanced selectivity and potency against specific biological targets. A study published in 2023 demonstrated that derivatives of N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride exhibited promising anti-inflammatory properties, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its pharmacological applications, the synthesis and characterization of N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride have been extensively studied. The compound can be synthesized through various routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes.

The pharmacokinetic properties of N,N-dimethyl-4-(piperazin-1-yl)aniline hydrochloride are another area of active research. Studies have shown that the compound exhibits moderate solubility in aqueous solutions, which is critical for its absorption and distribution within the body. Furthermore, its metabolic stability has been evaluated in preclinical models, providing insights into its potential as a drug candidate.

Another intriguing aspect of this compound is its interaction with biological systems. Preclinical studies have indicated that N,N-dimethyl-4-(piperazin-1-yli)aniline hydrochloride may modulate key signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in exploring its role as a potential anticancer agent. Ongoing research aims to elucidate its mechanism of action and identify optimal dosing regimens for therapeutic use.

In conclusion, N,N-dimethyl-4-(piperazin-1-yli)aniline hydrochloride is a compound with diverse applications and promising potential in the field of medicine. Its unique structure, coupled with recent advancements in synthesis and pharmacological studies, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover new insights into its properties and mechanisms, this compound is expected to play an increasingly important role in drug discovery and development.